Cas no 1013798-29-2 (N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide
• CAS No: 1013798-29-2
• MF: C₁₄H₁₄N₄O₂S
• MW: 302.351561069489
• CID: 6177049
• PubChem ID: 16952676
• Update Time: 2025-10-29

N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide
• 1013798-29-2
• N-(4-methoxy-1,3-benzothiazol-2-yl)-2,5-dimethylpyrazole-3-carboxamide
• VU0490896-1
• F2447-0002
• N-(4-methoxybenzo[d]thiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide
• AKOS024649030

• Inchi： 1S/C14H14N4O2S/c1-8-7-9(18(2)17-8)13(19)16-14-15-12-10(20-3)5-4-6-11(12)21-14/h4-7H,1-3H3,(H,15,16,19)
• InChI Key： MESFELFGRRUMFH-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC=CC1=2)OC)NC(C1=CC(C)=NN1C)=O

Computed Properties

• Exact Mass: 302.08374688g/mol
• Monoisotopic Mass: 302.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 97.3Ų

Additional information on N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide: A Comprehensive Overview

N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide, with the CAS number 1013798-29-2, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structural features, including a benzothiazole moiety and a methoxy substituent. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of N-(4-methoxy>-1,3-benzothiazol>-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide consists of a central pyrazole> ring fused with a benzothiazole> scaffold. The presence of the methoxy> group at the 4-position of the benzothiazole> ring enhances its lipophilicity and influences its pharmacokinetic properties. The 1,3-dimethyl substitution on the pyrazole> ring further modulates its biological activity and stability.

In recent years, N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential as a therapeutic agent. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic profile of N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has also been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential clinical use.

In terms of synthetic methodology, N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide can be synthesized through a multi-step process involving the condensation of 4-methoxybenzothiazolylamine with 1,3-dimethylpyrazole carboxylic acid chloride. The synthesis route is well-documented in the literature and can be optimized for large-scale production to meet the demands of pharmaceutical development.

The potential applications of N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide extend beyond inflammation and cancer. Recent studies have explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to reduce oxidative stress and inhibit neuroinflammation, which are key factors in the progression of these diseases.

In conclusion, N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide (CAS number 1013798-29-2) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various areas of medicinal chemistry and pharmaceutical science.